Cas no 1245648-99-0 (3-(Pyridin-3-ylmethyl)benzonitrile)

3-(Pyridin-3-ylmethyl)benzonitrile structure
1245648-99-0 structure
Product Name:3-(Pyridin-3-ylmethyl)benzonitrile
CAS No:1245648-99-0
MF:C13H10N2
MW:194.231902599335
CID:1082442
PubChem ID:66612698
Update Time:2025-04-20

3-(Pyridin-3-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Pyridin-3-ylmethyl)benzonitrile
    • 3-(3-pyridinylmethyl)Benzonitrile
    • 3-[(pyridin-3-yl)methyl]benzonitrile
    • SCHEMBL171388
    • DA-18984
    • 1245648-99-0
    • Inchi: 1S/C13H10N2/c14-9-12-4-1-3-11(7-12)8-13-5-2-6-15-10-13/h1-7,10H,8H2
    • InChI Key: QTUDDDDIILYQJI-UHFFFAOYSA-N
    • SMILES: N1C=CC=C(C=1)CC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 194.084398327g/mol
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 36.7Ų
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